Cas no 124903-73-7 (Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt)

Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt structure
124903-73-7 structure
Product Name:Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt
CAS No:124903-73-7
MF:C10H10KN3O3S
MW:291.368001461029
CID:1217414
PubChem ID:101267850
Update Time:2025-04-20

Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt
    • DTXSID301339108
    • 124903-73-7
    • Sulfamethoxazole monopotassium salt
    • Inchi: 1S/C10H10N3O3S.K/c1-7-6-10(12-16-7)13-17(14,15)9-4-2-8(11)3-5-9;/h2-6H,11H2,1H3;/q-1;+1
    • InChI Key: CMKULEZWQVDKSJ-UHFFFAOYSA-N
    • SMILES: [K+].S(C1C=CC(=CC=1)N)([N-]C1C=C(C)ON=1)(=O)=O

Computed Properties

  • Exact Mass: 57.9587
  • Monoisotopic Mass: 291.00799385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.6Ų

Experimental Properties

  • PSA: 0

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